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Abstract
This technical guide provides a comprehensive overview of the mechanism of action of BAY-
805, a potent and selective inhibitor of Ubiquitin-Specific Peptidase 21 (USP21). USP21 is a

deubiquitinating enzyme (DUB) implicated in various cellular processes, and its dysregulation is

associated with diseases such as cancer.[1][2] BAY-805 is a first-in-class, non-covalent

inhibitor of USP21 that serves as a valuable chemical probe to explore the biological functions

of this enzyme.[1][2] This document details the biochemical and cellular characterization of

BAY-805, including its inhibitory potency, binding kinetics, and effects on downstream signaling

pathways. Detailed experimental protocols and quantitative data are presented to provide a

thorough understanding of its mode of action.

Introduction to USP21 and its Inhibition
Ubiquitin-Specific Peptidase 21 (USP21) is a member of the deubiquitinating enzyme family,

which plays a crucial role in reversing protein ubiquitination. This post-translational modification

is central to regulating protein stability, function, and localization. USP21 has been shown to

modulate several key signaling pathways, including those involved in immune response and

cell growth. Notably, USP21 negatively regulates the NF-κB signaling pathway by

deubiquitinating and inactivating Receptor-Interacting Protein 1 (RIP1).[3] Due to its role in

various pathologies, particularly in promoting tumor development and growth, USP21 has

emerged as a promising therapeutic target.[1][2]
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The development of potent and selective inhibitors is crucial for validating USP21 as a drug

target and for elucidating its complex biology. BAY-805 was identified through a high-

throughput screening campaign and subsequent medicinal chemistry optimization as a highly

potent and selective small molecule inhibitor of USP21.[1][2][4]

Biochemical Characterization of BAY-805
The inhibitory activity and binding affinity of BAY-805 for USP21 were determined using a suite

of biochemical and biophysical assays.

In Vitro Inhibitory Potency
The potency of BAY-805 was assessed using two distinct in vitro enzyme assays: a

Homogeneous Time-Resolved Fluorescence (HTRF) assay and a Ubiquitin-Rhodamine assay.

These assays measure the ability of the compound to inhibit the deubiquitinating activity of

USP21.

Compound
hUSP21 (HTRF)
IC50 [nM]

hUSP21 (Ub-
Rhodamine) IC50
[nM]

hUSP2 (Ub-
Rhodamine) IC50
[nM]

BAY-805 6 2 >25000

BAY-728 (Negative

Control)
12600 16200 >25000

Table 1: In vitro inhibitory potency of BAY-805 and its negative control, BAY-728, against

human USP21 and USP2. Data sourced from[3].

Binding Affinity and Kinetics
Surface Plasmon Resonance (SPR) was employed to determine the binding affinity (Kd) and

kinetics of BAY-805 to USP21.
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Compound SPR Kd [nM]

BAY-805 2.2

BAY-728 (Negative Control) 8686

Table 2: Binding affinity of BAY-805 and BAY-728 to USP21 as determined by Surface Plasmon

Resonance. Data sourced from[3].

Cellular Mechanism of Action
Cellular Target Engagement
The ability of BAY-805 to engage with USP21 within a cellular context was confirmed using a

Cellular Thermal Shift Assay (CETSA). This assay measures the thermal stabilization of a

target protein upon ligand binding.

Compound
Cellular USP21 Target Engagement (HiBiT
CETSA) EC50 [nM]

BAY-805 ~95

Table 3: Cellular target engagement of BAY-805 with USP21. Data sourced from[5].

Downstream Signaling Effects: NF-κB Pathway
Activation
By inhibiting USP21, BAY-805 prevents the deubiquitination of RIP1, a key upstream regulator

of the NF-κB pathway. The resulting accumulation of ubiquitinated RIP1 leads to the activation

of the NF-κB signaling cascade. This was demonstrated in a cellular NF-κB reporter assay.

Compound NF-κB Activation EC50 [nM]

BAY-805 17

Table 4: Cellular potency of BAY-805 in inducing NF-κB activation. Data sourced from[6].
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BAY-805 inhibits USP21, leading to NF-κB activation.

Detailed Experimental Protocols
Homogeneous Time-Resolved Fluorescence (HTRF)
Assay
This assay quantifies the deubiquitinase activity of USP21 by measuring the cleavage of a

ubiquitin substrate labeled with a FRET pair.

Protocol:

Prepare an assay buffer consisting of 50 mM Tris-HCl (pH 7.5), 0.1 mg/mL BSA, and 5 mM

DTT.

Add 2 µL of BAY-805 or DMSO control to a 384-well low-volume microplate.

Dispense 4 µL of human USP21 enzyme solution (final concentration: 1 nM) into each well.

Incubate for 15 minutes at room temperature.

Add 4 µL of biotinylated-ubiquitin substrate solution (final concentration: 50 nM).

Incubate for 60 minutes at room temperature.

Add 10 µL of HTRF detection reagent mix containing anti-tag-Eu3+ cryptate and streptavidin-

XL665.

Incubate for 60 minutes at room temperature, protected from light.

Read the plate on an HTRF-compatible reader, measuring emission at 620 nm and 665 nm

following excitation at 320 nm.

Calculate the HTRF ratio and determine IC50 values.
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Workflow for the USP21 HTRF assay.
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Ubiquitin-Rhodamine Assay
This fluorescence-based assay measures the cleavage of a quenched rhodamine-conjugated

ubiquitin substrate.

Protocol:

Prepare an assay buffer of 50 mM Tris (pH 8.0), 50 mM NaCl, 0.002% Tween-20, and 5 mM

DTT.

Add 50 nL of compound solution in DMSO to a 384-well plate.

Add 5 µL of USP21 enzyme solution (final concentration: 0.5 nM).

Incubate for 30 minutes at room temperature.

Initiate the reaction by adding 5 µL of Ubiquitin-Rhodamine 110 substrate (final

concentration: 100 nM).

Monitor the increase in fluorescence intensity (excitation: 485 nm, emission: 535 nm) over 30

minutes using a plate reader.

Calculate the reaction rates and determine IC50 values.
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Workflow for the Ubiquitin-Rhodamine assay.

Surface Plasmon Resonance (SPR)
SPR is used to measure the real-time binding kinetics and affinity of BAY-805 to USP21.
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Protocol:

Immobilize recombinant human USP21 on a CM5 sensor chip using standard amine

coupling chemistry.

Prepare a dilution series of BAY-805 in running buffer (e.g., HBS-EP+).

Inject the compound dilutions over the USP21-immobilized surface and a reference flow cell.

Monitor the association and dissociation phases in real-time.

Regenerate the sensor surface between cycles if necessary.

Fit the sensorgram data to a suitable binding model (e.g., 1:1 Langmuir) to determine the

association rate (ka), dissociation rate (kd), and affinity (Kd).
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Workflow for Surface Plasmon Resonance analysis.

Cellular Thermal Shift Assay (CETSA)
CETSA is performed to confirm target engagement in a cellular environment.

Protocol:
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Culture HEK293T cells transfected with a HiBiT-tagged USP21 construct.

Treat cells with various concentrations of BAY-805 or DMSO for 1 hour at 37°C.

Heat the cell suspensions for 3 minutes at a specific temperature (e.g., 49°C).

Lyse the cells.

Add LgBiT protein and luciferase substrate.

Measure the luminescence signal.

Plot the luminescence signal against the compound concentration to determine the EC50 for

thermal stabilization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pubs.acs.org [pubs.acs.org]

2. Discovery and Characterization of BAY-805, a Potent and Selective Inhibitor of Ubiquitin-
Specific Protease USP21 - PMC [pmc.ncbi.nlm.nih.gov]

3. bayer.com [bayer.com]

4. researchgate.net [researchgate.net]

5. BAY-805 | Structural Genomics Consortium [thesgc.org]

6. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [In-Depth Technical Guide: BAY-805's Mechanism of
Action on USP21]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10856275#bay-805-mechanism-of-action-on-usp21]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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